Cas no 1806064-54-9 (2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806064-54-9
• MF: C₉H₆F₈N₂O
• MW: 310.143970012665
• CID: 4844334
• Update Time: 2025-06-08

2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F8N2O/c10-7(11)3-2-19-4(1-18)6(20-9(15,16)17)5(3)8(12,13)14/h2,7H,1,18H2
• InChI Key： XWENEQBQUUWOJU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=CN=C(CN)C=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1806064-54-9)

In recent years, the compound 2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1806064-54-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, highlighting its scalability and efficiency. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination, achieving a high yield of the target compound. This advancement is expected to facilitate further preclinical studies and industrial applications.

The biological activity of this compound has also been a subject of intense research. Preliminary in vitro studies have demonstrated its efficacy as a potent inhibitor of certain enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs.

In addition to its pharmaceutical applications, 2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has shown promise in agrochemical research. A 2024 study in Pest Management Science explored its use as a novel pesticide, demonstrating its effectiveness against a broad spectrum of agricultural pests. The compound's mode of action involves the disruption of insect nervous systems, offering a new mechanism for pest control. Field trials have indicated that it is both highly effective and environmentally benign, with minimal toxicity to non-target organisms.

Despite these promising developments, challenges remain in the commercialization and widespread adoption of this compound. Issues such as cost-effective synthesis, regulatory approval, and long-term environmental impact need to be addressed. Ongoing research is focused on optimizing the compound's properties and exploring its full therapeutic and agrochemical potential. Collaborative efforts between academic institutions and industry players are expected to accelerate its development and application.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1806064-54-9) represents a versatile and promising compound in the fields of medicine and agriculture. Its unique chemical structure and biological activities make it a valuable subject for further research. As synthetic methodologies and biological studies continue to advance, this compound is poised to play a significant role in addressing current challenges in drug discovery and pest management.